molecular formula C9H11BrN2O B8534903 N-(5-Bromo-pyridin-3-ylmethyl)-propionamide

N-(5-Bromo-pyridin-3-ylmethyl)-propionamide

Cat. No. B8534903
M. Wt: 243.10 g/mol
InChI Key: FEWHZVQNAACKNK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(5-Bromo-pyridin-3-ylmethyl)-propionamide is a useful research compound. Its molecular formula is C9H11BrN2O and its molecular weight is 243.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(5-Bromo-pyridin-3-ylmethyl)-propionamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-Bromo-pyridin-3-ylmethyl)-propionamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N-(5-Bromo-pyridin-3-ylmethyl)-propionamide

Molecular Formula

C9H11BrN2O

Molecular Weight

243.10 g/mol

IUPAC Name

N-[(5-bromopyridin-3-yl)methyl]propanamide

InChI

InChI=1S/C9H11BrN2O/c1-2-9(13)12-5-7-3-8(10)6-11-4-7/h3-4,6H,2,5H2,1H3,(H,12,13)

InChI Key

FEWHZVQNAACKNK-UHFFFAOYSA-N

Canonical SMILES

CCC(=O)NCC1=CC(=CN=C1)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of propionamide (146 mg, 2.0 mmol) in DMF (10 mL) was added NaH (61 mg, 2.4 mmol) at 0° C. and reaction mixture was stirred for 10 min before the addition of 3-bromo-5-chloromethyl-pyridine (intermediate A-12 [A], 412 mg, 2.0 mmol). The resulting reaction mixture was stirred at room temperature for 1 hour before water was added. Then, the reaction mixture was extracted with EtOAc and combined organic layers were dried by anhydrous Na2SO4, filtered and concentrated in vacuo. The residue was then purified by flash chromatography to give title compound (400 mg, 82%) as a solid.
Quantity
146 mg
Type
reactant
Reaction Step One
Name
Quantity
61 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
82%

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